4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl 2-methylpropanoate

• IUPAC Name: [4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2-oxochromen-6-yl] 2-methylpropanoate
• InChI: InChI=1S/C23H20O6/c1-12(2)23(25)29-18-10-15-16(11-21(24)27-19(15)8-13(18)3)20-9-14-6-5-7-17(26-4)22(14)28-20/h5-12H,1-4H3
• InChI Key: JMHAFGCQRWDVMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1OC(=O)C(C)C)C(=CC(=O)O2)C3=CC4=C(O3)C(=CC=C4)OC
• Molecular Formula: C23H20O6
• Molecular Weight: 392.4 g/mol

Description

4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl 2-methylpropanoate is a useful research compound. Its molecular formula is C23H20O6 and its molecular weight is 392.407. The purity is usually 95%.
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Scientific Research Applications

Modular Synthesis Strategies

A modular approach for synthesizing key structural elements like benzofurans and 2H-chromenes, which are foundational components in several natural products and pharmaceuticals, employs Claisen rearrangement and ring-closing metathesis. This strategy facilitates the production of various oxacycles, including naturally occurring benzofurans, demonstrating the compound's relevance in the synthesis of phenylpropanoid natural products (S. Kotha & B. Solanke, 2022).

Natural Product Isolation

The compound has been isolated from traditional Chinese medicinal plants, such as Entada phaseoloides, highlighting its significance in the realm of natural product chemistry and its potential biological activities. This isolation process underscores the importance of such compounds in understanding the chemical basis of traditional medicines (Hou‐Jin Li et al., 2012).

Quantum Studies and Thermodynamic Properties

Advanced quantum studies and analysis of thermodynamic properties have been conducted on novel derivatives, including compounds with benzofuran moieties. These studies provide insights into the stability, reactivity, and potential applications of these compounds in various fields, including materials science and nanotechnology (S. A. Halim & M. Ibrahim, 2022).

Photopolymerization Applications

Derivatives have been investigated for their potential in nitroxide-mediated photopolymerization, with specific compounds acting as photoiniters. This application is particularly relevant in the development of new materials and coatings, demonstrating the versatility of such compounds in polymer science (Y. Guillaneuf et al., 2010).